(3'-Chloro-[1,1'-biphenyl]-4-yl)(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)methanone

• IUPAC Name: [4-(3-chlorophenyl)phenyl]-[3-(furan-2-ylmethylsulfonyl)azetidin-1-yl]methanone
• InChI: InChI=1S/C21H18ClNO4S/c22-18-4-1-3-17(11-18)15-6-8-16(9-7-15)21(24)23-12-20(13-23)28(25,26)14-19-5-2-10-27-19/h1-11,20H,12-14H2
• InChI Key: KUZHGRLSTRQUPG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC=C(C=C2)C3=CC(=CC=C3)Cl)S(=O)(=O)CC4=CC=CO4
• Molecular Formula: C21H18ClNO4S
• Molecular Weight: 415.9 g/mol
• CAS No.: 1797698-09-9

Description

(3'-Chloro-[1,1'-biphenyl]-4-yl)(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C21H18ClNO4S and its molecular weight is 415.89. The purity is usually 95%.
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Scientific Research Applications

Catalysis and Synthetic Applications

The use of furan-2-yl(phenyl)methanol derivatives in synthetic organic chemistry has been explored through aza-Piancatelli rearrangements and their applications in producing cyclopentenone derivatives. Phosphomolybdic acid has been identified as a highly efficient solid acid catalyst for such transformations, enabling high selectivity and good yields in short reaction times (B. Reddy et al., 2012). Additionally, the synthesis of substituted azetidinones and their derivatives, which are structurally related to the compound , has attracted interest due to their biological and pharmacological potencies (Y. Jagannadham et al., 2019).

Biological and Pharmacological Studies

Research on derivatives of furan-2-yl and phenyl methanone has demonstrated their potential in various biological applications. Novel pyrazoline derivatives, incorporating furan-2-yl groups, have been synthesized and evaluated for their anti-inflammatory and antibacterial properties. These studies revealed significant activity, highlighting the compound's relevance in medicinal chemistry (P. Ravula et al., 2016). Furthermore, the inhibition of vascular smooth muscle cell proliferation by furan-2-yl(phenyl)methanone derivatives has been explored, with some derivatives showing promising in vitro activity (Li Qing-shan, 2011).

Material Science and Corrosion Inhibition

The structural motif of furan-2-ylmethanone has been utilized in the development of corrosion inhibitors. A study on a similar compound for the prevention of corrosion on mild steel in an acidic medium indicated that such organic compounds could offer effective protection, serving as mixed-type inhibitors (P. Singaravelu & N. Bhadusha, 2022).